Cas no 869786-47-0 (3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 869786-47-0
• MDL: MFCD08456966
• CID: 4663286
• PubChem ID: 64145859
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-TERT-BUTOXYCARBONYLAMINO-1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID
• 3-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-3-carboxylic acid
• 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid

• MDL： MFCD08456966

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid (CAS: 869786-47-0)

The compound 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid (CAS: 869786-47-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyrrolidine scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its utility in the design of protease inhibitors, receptor modulators, and other therapeutic agents, highlighting its importance in modern pharmaceutical research.

A key area of investigation has been the role of 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid in the synthesis of peptidomimetics. Researchers have utilized this compound to develop novel inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP), which are implicated in metabolic and neurodegenerative disorders. The Boc-protected amino group and the carboxylic acid functionality provide convenient handles for further chemical modifications, enabling the creation of diverse molecular architectures with tailored biological activities.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient incorporation of 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid into a series of DPP-4 inhibitors. The resulting compounds exhibited enhanced selectivity and potency compared to earlier analogs, underscoring the value of this building block in optimizing drug candidates. Structural analysis revealed that the methylpyrrolidine moiety contributes to favorable binding interactions with the enzyme's active site, while the Boc group aids in improving the compounds' pharmacokinetic properties.

Another notable application of this compound lies in the field of peptide-based therapeutics. Researchers have employed 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid to introduce conformational constraints into peptide sequences, thereby enhancing their stability and bioavailability. This approach has proven particularly useful in the development of cyclic peptides and peptidomimetics targeting G protein-coupled receptors (GPCRs) and other challenging drug targets. Recent advancements in solid-phase peptide synthesis (SPPS) have further facilitated the incorporation of this derivative into complex peptide architectures.

Beyond its applications in drug discovery, 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid has also found use in chemical biology probes. Its structural features make it an attractive scaffold for designing activity-based probes (ABPs) and photoaffinity labels, enabling researchers to study enzyme mechanisms and protein-protein interactions in greater detail. Recent work has demonstrated its utility in profiling the activity of serine hydrolases and other enzyme families, providing valuable insights into their biological roles and potential as therapeutic targets.

Looking ahead, the continued exploration of 3-{(tert-butoxy)carbonylamino}-1-methylpyrrolidine-3-carboxylic acid and its derivatives is expected to yield new opportunities in medicinal chemistry. Ongoing research efforts are focused on expanding its applications to emerging therapeutic areas, such as targeted protein degradation and covalent inhibitor design. With its proven versatility and the growing body of research supporting its utility, this compound remains a valuable asset in the toolkit of pharmaceutical researchers and chemical biologists alike.